Cas no 2241129-67-7 (4H-Thieno[3,2-b]pyrrole-3,5-dicarboxylic acid, 3-methyl ester)

4H-Thieno[3,2-b]pyrrole-3,5-dicarboxylic acid, 3-methyl ester is a heterocyclic compound featuring a fused thienopyrrole core with ester and carboxylic acid functional groups. This structure offers versatility in synthetic applications, particularly in the development of pharmaceuticals, agrochemicals, and organic materials. The methyl ester group enhances solubility and reactivity, facilitating further derivatization. Its rigid bicyclic framework contributes to stability while allowing for selective modifications at the 5-carboxylic acid position. The compound serves as a valuable intermediate in medicinal chemistry, enabling the synthesis of biologically active molecules with potential applications in drug discovery and material science.

4H-Thieno[3,2-b]pyrrole-3,5-dicarboxylic acid, 3-methyl ester structure

2241129-67-7 structure

Product Name:4H-Thieno[3,2-b]pyrrole-3,5-dicarboxylic acid, 3-methyl ester

CAS No:2241129-67-7

MF:C₉H₇NO₄S

MW:225.221181154251

CID:5985987

PubChem ID:138007929

Update Time:2025-06-07

4H-Thieno[3,2-b]pyrrole-3,5-dicarboxylic acid, 3-methyl ester Chemical and Physical Properties

Names and Identifiers

- 4H-Thieno[3,2-b]pyrrole-3,5-dicarboxylic acid, 3-methyl ester
- 3-(Methoxycarobonyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
- EN300-6477538
- 2241129-67-7
- Z3304513991
- 3-(methoxycarbonyl)-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
- 3-Methoxycarbonyl-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
- Inchi： 1S/C9H7NO4S/c1-14-9(13)4-3-15-6-2-5(8(11)12)10-7(4)6/h2-3,10H,1H3,(H,11,12)
- InChI Key： OAVORDWYXBCFBN-UHFFFAOYSA-N
- SMILES： N1C(C(O)=O)=CC2SC=C(C(OC)=O)C1=2

Computed Properties

Exact Mass: 225.00957888g/mol
Monoisotopic Mass: 225.00957888g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 296
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 108Å²

Experimental Properties

Density: 1.588±0.06 g/cm3(Predicted)
Boiling Point: 483.4±40.0 °C(Predicted)
pka: 4.14±0.30(Predicted)

4H-Thieno[3,2-b]pyrrole-3,5-dicarboxylic acid, 3-methyl ester Pricemore >>

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